Cas no 2679921-30-1 (rac-(1R,2R,5S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.0heptane-2-carboxylic acid)

• Product Name: rac-(1R,2R,5S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.0heptane-2-carboxylic acid
• CAS No: 2679921-30-1
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5645017
• PubChem ID: 165919732
• Update Time: 2025-05-20

rac-(1R,2R,5S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.0heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679921-30-1
• EN300-28274530
• rac-(1R,2R,5S)-3-[(prop-2-en-1-yloxy)carbonyl]-3-azabicyclo[3.2.0]heptane-2-carboxylic acid
• rac-(1R,2R,5S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.0heptane-2-carboxylic acid

• Inchi： 1S/C11H15NO4/c1-2-5-16-11(15)12-6-7-3-4-8(7)9(12)10(13)14/h2,7-9H,1,3-6H2,(H,13,14)/t7-,8-,9-/m0/s1
• InChI Key： RHXNIJBCEGAPQE-CIUDSAMLSA-N
• SMILES： OC([C@@H]1[C@H]2CC[C@H]2CN1C(=O)OCC=C)=O

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(1R,2R,5S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.0heptane-2-carboxylic acid

Recent Advances in the Study of rac-(1R,2R,5S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo[3.2.0]heptane-2-carboxylic acid (CAS: 2679921-30-1)

The compound rac-(1R,2R,5S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo[3.2.0]heptane-2-carboxylic acid (CAS: 2679921-30-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique azabicyclo[3.2.0]heptane core, presents promising pharmacological properties, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural optimization, and potential biological applications, making it a compound of high interest for drug discovery.

One of the key areas of research has been the enantioselective synthesis of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route that improves the yield and purity of the desired enantiomer. The researchers utilized a chiral auxiliary approach to achieve high enantiomeric excess (ee > 98%), which is critical for its application in asymmetric synthesis and drug development. The study also highlighted the compound's stability under various physiological conditions, suggesting its potential for in vivo applications.

In addition to its synthetic advancements, the biological activity of rac-(1R,2R,5S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo[3.2.0]heptane-2-carboxylic acid has been explored. Preliminary in vitro studies indicate that this compound exhibits inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a modulator of cyclooxygenase-2 (COX-2), a target for anti-inflammatory drugs. These findings were corroborated by molecular docking studies, which revealed strong binding affinity to the active site of COX-2, further supporting its potential therapeutic utility.

Another notable development is the investigation of this compound's role in central nervous system (CNS) disorders. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of rac-(1R,2R,5S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo[3.2.0]heptane-2-carboxylic acid demonstrated neuroprotective effects in models of oxidative stress and neurodegeneration. The study suggested that these effects may be mediated through the modulation of glutamate receptors, offering a new avenue for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent pharmacokinetic studies have begun to explore these aspects, with one study identifying prodrug strategies to enhance oral absorption. These efforts are crucial for advancing rac-(1R,2R,5S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo[3.2.0]heptane-2-carboxylic acid from the bench to the bedside.

In conclusion, rac-(1R,2R,5S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo[3.2.0]heptane-2-carboxylic acid (CAS: 2679921-30-1) represents a versatile scaffold with significant potential in drug discovery. Its synthetic accessibility, biological activity, and therapeutic promise make it a focal point of current research. Future studies will likely focus on optimizing its pharmacological profile and exploring its applications in diverse therapeutic areas, paving the way for innovative treatments in chemical biology and medicine.